

Application Note & Protocol: Controlled Release Studies with Citric Acid Trihydrazide Hydrogels

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-Hydroxypropane-1,2,3-tricarbohydrazide

CAS No.: 18960-42-4

Cat. No.: B1320867

[Get Quote](#)

Introduction: The Rationale for Citric Acid Trihydrazide Hydrogels in Drug Delivery

Injectable hydrogels represent a paradigm shift in drug delivery, offering minimally invasive administration and localized, sustained therapeutic action.[1][2] Among these, hydrogels formed via dynamic covalent chemistry are of particular interest due to their stimuli-responsive and often self-healing nature.[3] This guide focuses on hydrogels constructed from citric acid trihydrazide (CTH), a biocompatible, multifunctional crosslinker derived from citric acid—a key metabolite in the Krebs cycle.[4][5]


CTH-based hydrogels are typically formed by reacting the hydrazide groups ($-\text{CONHNH}_2$) of CTH with aldehyde or ketone groups on a partnering polymer, such as oxidized hyaluronic acid or dextran. This reaction creates pH-sensitive hydrazone bonds ($\text{C}=\text{N}-\text{NH}-\text{C}=\text{O}$).[6] Under physiological conditions (pH 7.4), these bonds are relatively stable, ensuring the integrity of the hydrogel and gradual release of the entrapped therapeutic agent. However, in more acidic environments, such as those found in tumor microenvironments or intracellular lysosomes (pH ~5.5-6.5), the hydrolysis of these hydrazone bonds is accelerated.[7][8] This intrinsic pH-

responsiveness makes CTH hydrogels "smart" delivery vehicles capable of on-demand drug release.

The primary objective of this document is to provide a comprehensive, scientifically-grounded framework for researchers undertaking controlled release studies with CTH hydrogels. We will detail not only the "how"—the step-by-step protocols—but also the "why," explaining the scientific causality behind each step to ensure robust, reproducible, and meaningful results.

Foundational Workflow: From Synthesis to Analysis

A successful controlled release study is not an isolated experiment but the culmination of a systematic workflow. It begins with the precise synthesis and characterization of the hydrogel, proceeds to the drug release assay, and concludes with rigorous data analysis. Each stage informs the others, creating a self-validating experimental loop.



[Click to download full resolution via product page](#)

Figure 1: Comprehensive workflow for a CTH hydrogel controlled release study.

Protocol I: Synthesis and In-Situ Drug Loading

The reproducibility of a release study is fundamentally dependent on the consistent synthesis of the hydrogel. This protocol describes the formation of a CTH hydrogel with an aldehyde-modified polysaccharide, using an in-situ loading method where the drug is mixed with the precursor solutions before gelation.[\[9\]](#)

3.1. Rationale:

- Citric Acid Trihydrazide (CTH): Provides the nucleophilic hydrazide groups for crosslinking. Its trifunctional nature allows for the formation of a stable 3D network.
- Aldehyde-Modified Polymer (e.g., Dextran Aldehyde): Serves as the polymeric backbone. The aldehyde groups are the electrophilic partners for the hydrazide groups, forming the dynamic hydrazone bonds.
- In-Situ Loading: This method entraps the drug within the polymer network as it forms, which is often suitable for hydrophilic drugs and can lead to a more uniform drug distribution compared to post-loading methods.[\[9\]](#)
- Phosphate Buffered Saline (PBS): Used as a biocompatible solvent system that maintains a physiological pH (7.4) conducive to both gel formation and cellular viability.

3.2. Materials:

- Citric Acid Trihydrazide (CTH)
- Dextran Aldehyde (or other suitable aldehyde/ketone-modified polymer)
- Model Drug (e.g., Doxorubicin, Bovine Serum Albumin)
- Phosphate Buffered Saline (PBS), pH 7.4, sterile filtered
- Syringes (1 mL, Luer-Lok)
- Three-way stopcock or mixing connector

3.3. Step-by-Step Methodology:

- Prepare Precursor Solution A (CTH): Dissolve CTH in PBS (pH 7.4) to achieve the desired final concentration (e.g., 2% w/v). Ensure complete dissolution. This solution contains the crosslinker.
- Prepare Precursor Solution B (Polymer + Drug): Dissolve the aldehyde-modified polymer in PBS (pH 7.4) to its target final concentration (e.g., 8% w/v). Once dissolved, add the model drug to this solution and mix gently until homogenous. This solution contains the backbone and the therapeutic payload.
- Initiate Crosslinking: Draw equal volumes of Solution A and Solution B into separate syringes.
- Mixing and Gelation: Connect the two syringes to a three-way stopcock. Rapidly and repeatedly pass the solutions back and forth between the syringes for 15-20 seconds to ensure thorough mixing.
- Casting the Hydrogel: Extrude the mixed solution into the desired mold (e.g., a 96-well plate, a custom PDMS mold) before it fully solidifies.
- Incubation: Allow the hydrogel to cure at 37°C for at least 30 minutes (or as determined by rheological testing) to ensure the crosslinking reaction has reached equilibrium. The resulting solid is the drug-loaded hydrogel, ready for characterization and release studies.

Protocol II: Essential Hydrogel Characterization

Before commencing a release study, it is critical to characterize the hydrogel to understand its physical and chemical properties. These properties govern the mechanism and rate of drug release.^{[10][11]}

4.1. Fourier-Transform Infrared (FTIR) Spectroscopy:

- Purpose: To confirm the formation of the hydrazone bond.
- Procedure: Obtain FTIR spectra of the individual precursors (CTH, dextran aldehyde) and the lyophilized hydrogel.

- Expected Result: A successful reaction will show the disappearance or significant reduction of the aldehyde C=O peak ($\sim 1720\text{ cm}^{-1}$) and the appearance of a new C=N imine peak ($\sim 1650\text{ cm}^{-1}$), often overlapping with the amide I band from the hydrazide.

4.2. Scanning Electron Microscopy (SEM):

- Purpose: To visualize the internal morphology and pore structure of the hydrogel.[\[12\]](#)
- Procedure: The hydrogel is flash-frozen, lyophilized (freeze-dried), fractured to expose the internal structure, and sputter-coated with a conductive metal (e.g., gold).
- Significance: The pore size, density, and interconnectivity directly impact the diffusion pathway of the drug. A denser network will generally result in a slower release rate.

4.3. Rheological Analysis:

- Purpose: To quantify the mechanical properties (stiffness, viscosity) and determine the gelation time.[\[2\]](#)[\[10\]](#)
- Procedure: Use a rheometer to perform time-sweep experiments immediately after mixing the precursors to monitor the evolution of the storage modulus (G') and loss modulus (G''). The gel point is typically defined as the time when $G' > G''$.
- Significance: The hydrogel's stiffness (magnitude of G') influences its stability and degradation rate, which are key factors in a controlled release system.


Protocol III: In Vitro Controlled Release Study

This protocol details a robust method for measuring the rate of drug release from the hydrogel into a surrounding medium under controlled conditions. The use of different pH buffers is essential to validate the pH-responsive nature of the CTH hydrogel.

5.1. Rationale and Key Considerations:

- Release Medium: PBS is used to simulate physiological conditions. Using buffers at both pH 7.4 (normal tissue) and an acidic pH like 5.5 (tumor microenvironment) is crucial to demonstrate pH-responsiveness.[\[13\]](#)[\[14\]](#)

- Sink Conditions: The volume of the release medium must be large enough so that the concentration of the released drug remains low (typically <10% of its saturation solubility). This ensures that the release rate is driven by the hydrogel, not by the saturation of the surrounding medium. This is achieved by using a sufficient volume of buffer and replacing the withdrawn sample volume with fresh buffer at each time point.[\[9\]](#)
- Agitation: Gentle agitation (e.g., 50-100 rpm) mimics the gentle fluid movement in the body and prevents the formation of a static, saturated layer of drug around the hydrogel, which could artificially slow the release rate.[\[15\]](#)
- Temperature: The study must be conducted at a constant 37°C to simulate human body temperature.



[Click to download full resolution via product page](#)

Figure 2: Experimental workflow for the in vitro drug release assay.

5.2. Materials & Equipment:

- Drug-loaded CTH hydrogels (at least 3 replicates per condition)
- Sterile vials (e.g., 20 mL scintillation vials)
- Release media: PBS at pH 7.4 and PBS at pH 5.5, sterile filtered and pre-warmed to 37°C
- Orbital shaker incubator set to 37°C and 100 rpm
- Pipettes and sterile tips
- Analytical instrument for drug quantification (e.g., UV-Vis Spectrophotometer, HPLC)

5.3. Step-by-Step Methodology:

- Preparation: Place one pre-weighed, drug-loaded hydrogel sample into each vial.
- Initiation: Add a precise volume (e.g., 10 mL) of the pre-warmed release medium (either pH 7.4 or pH 5.5) to each vial. This marks time $t=0$.
- Incubation: Place the vials in the orbital shaker incubator.
- Sampling: At each designated time point (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours), perform the following steps: a. Briefly remove the vials from the incubator. b. Withdraw a fixed volume of the release medium (e.g., 1 mL). c. Immediately replenish the vial with an equal volume (1 mL) of fresh, pre-warmed buffer of the same pH to maintain a constant volume and sink conditions.[\[14\]](#)
- Analysis: Measure the concentration of the drug in the withdrawn aliquots using a pre-validated analytical method (e.g., UV-Vis spectrophotometry against a standard curve).
- Calculation: Calculate the cumulative percentage of drug released at each time point using the following equation, which accounts for the drug removed during sampling: Cumulative Release (%) = $[(V_t * C_n + V_s * \sum C_{\{n-1\}}) / m_0] * 100$ Where:
 - V_t is the total volume of the release medium (e.g., 10 mL)

- C_n is the drug concentration at time n
- V_s is the volume of the sample withdrawn (e.g., 1 mL)
- $\sum C_{\{n-1\}}$ is the sum of concentrations from previous time points
- m_0 is the initial total mass of drug loaded in the hydrogel

Data Presentation and Interpretation

The final output of the study is a plot of cumulative drug release versus time. For CTH hydrogels, comparing the release profiles at different pH values is the critical endpoint.

Table 1: Representative Quantitative Release Data

Time (hours)	Cumulative Release at pH 7.4 (%)	Standard Deviation (pH 7.4)	Cumulative Release at pH 5.5 (%)	Standard Deviation (pH 5.5)
0	0.0	0.0	0.0	0.0
1	8.2	0.7	15.1	1.1
4	15.6	1.2	35.8	2.4
8	22.1	1.8	58.3	3.1
24	35.4	2.5	85.2	4.0
48	41.8	2.9	92.1	3.5
72	43.5	3.1	93.5	3.3

Interpretation: The data clearly demonstrates a pH-triggered release mechanism. At pH 7.4, the release is slow and diffusion-controlled, indicative of stable hydrazone bonds. In contrast, at pH 5.5, the release is significantly accelerated, confirming the acid-catalyzed hydrolysis of the hydrazone crosslinks, which leads to faster hydrogel degradation and/or increased network porosity, facilitating rapid drug efflux.[\[8\]](#) Further analysis using mathematical models (e.g., Korsmeyer-Peppas) can provide deeper insights into whether the release is governed by diffusion, polymer swelling, or erosion.[\[16\]](#)

References

- Liu Y, Ma Y, Ying Q, et al. (2023). Design and Characterization of Injectable Drug-Loaded Hydrogels for Myocardial Infarction Therapy. Chinese Journal of Biomedical Engineering, 42(3): 336-344. [12](#)
- BenchChem. (2025). A Comparative Guide to In-Vitro Drug Release from Furfuryl Methacrylate Hydrogels. BenchChem Tech Library.
- Brazel, C. S. (2015). A functionalized, injectable hydrogel for localized drug delivery with tunable thermosensitivity. Institute for Stem Cell & Regenerative Medicine, University of Washington.
- Singh, S., et al. (2024). Injectable Hydrogels: A Paradigm Tailored with Design, Characterization, and Multifaceted Approaches. Macromolecular Bioscience, 24(7):e2400049.
- Bio-protocol. (n.d.). In-vitro Drug Release Study. Bio-protocol, 3(8).
- Ghimire, G., et al. (2022). Hydrogels as Drug Delivery Systems: A Review of Current Characterization and Evaluation Techniques. Pharmaceuticals, 15(2): 173.
- Vyla, G., et al. (2023). pH-Responsive Hydrogels: Recent Advances in Pharmaceutical Applications. Molecules, 28(20): 7062.
- Sancho, J., et al. (2024). Chapter 3: Characterization of Injectable Smart Hydrogels. In Injectable Smart Hydrogels for Biomedical Applications. Royal Society of Chemistry.
- Yang, J., et al. (2012). Citric acid-derived in situ crosslinkable biodegradable polymers for cell delivery. Biomaterials, 33(29): 6878-6889.
- Popa, L., et al. (2019). Hydrogels Based Drug Delivery Synthesis, Characterization and Administration. Pharmaceuticals, 12(3): 142.
- Augustine, R., et al. (2023). Effect of Citric Acid Cross Linking on the Mechanical, Rheological and Barrier Properties of Chitosan. Polymers, 15(13): 2901.

- McKinnon, D. D., et al. (2014). Bis-Aliphatic Hydrazone-Linked Hydrogels Form Most Rapidly at Physiological pH. *Biomacromolecules*, 15(4): 1344-1351.
- Chen, Y.-H., et al. (2023). Effect of Citric Acid on Swelling Resistance and Physicochemical Properties of Post-Crosslinked Electrospun Polyvinyl Alcohol Fibrous Membrane. *Polymers*, 15(7): 1729.
- Wang, W., et al. (2016). Assessment of the drug loading, in vitro and in vivo release behavior of novel pH-sensitive hydrogel. *Pharmaceutical Development and Technology*, 21(6): 729-735.
- Scognamiglio, F., et al. (2023). Citric acid-crosslinked gelatin/hydroxypropyl methylcellulose hydrogels for biomedical applications. *Journal of Applied Polymer Science*, 140(48): e54778.
- Li, J., et al. (2018). Hydrogels based on pH-responsive reversible carbon–nitrogen double-bond linkages for biomedical applications. *Materials Chemistry Frontiers*, 2(8): 1426-1442.
- Gaşior, P., et al. (2023). Degradation and drug release behavior of pH-responsive hydrogels under acidic conditions. *Advanced Drug Delivery Reviews*, 198: 114881.
- Ali, A., et al. (2024). Citric acid cross-linking of a hydrogel from Aloe vera (*Aloe barbadensis* M.) engenders a pH-responsive, superporous, and smart material for drug delivery. *RSC Advances*, 14: 8794-8809.
- Zhang, Y., et al. (2016). pH-Switchable and self-healable hydrogels based on ketone type acylhydrazone dynamic covalent bonds. *Soft Matter*, 12(3): 783-791.
- Khattak, S., et al. (2019). In vitro study of chitosan-based multi-responsive hydrogels as drug release vehicles. *RSC Advances*, 9: 30142-30153.
- Sannino, A., et al. (2007). Attempted Synthesis of Superabsorbent Hydrogels from Chitin and Citric Anhydride. *Journal of Applied Glycoscience*, 54(4): 251-255.
- Sharma, K., et al. (2020). Citric Acid Crosslinked Hydrogel Dressings for Delivery of Metronidazole. *ResearchGate*.

- Tadic, A., et al. (2016). Synthesis and characterisation of hydrogels based on starch and citric acid. *Journal of the Serbian Chemical Society*, 81(10): 1149-1161.
- Sharma, K., & Kumar, V. (2017). Synthesis and characterization of hydrogel films of carboxymethyl tamarind gum using citric acid. *International Journal of Biological Macromolecules*, 104(Pt A): 105-112.
- Sharma, K., & Kumar, V. (2018). Citric Acid Crosslinked Carboxymethyl Cellulose-based Composite Hydrogel Films for Drug Delivery. *ResearchGate*.
- Sharma, K., & Kumar, V. (2020). Citric Acid Crosslinked Hydrogel Dressings for Delivery of Metronidazole. *International Journal of Science and Research*, 9(6): 1483-1490.
- Sutan, C., et al. (2021). Composite Nanocellulose Fibers-Based Hydrogels Loading Clindamycin HCl with Ca²⁺ and Citric Acid as Crosslinking Agents for Pharmaceutical Applications. *Polymers*, 13(24): 4426.
- Ali, A., et al. (2024). Citric acid cross-linking of a hydrogel from Aloe vera (*Aloe barbadensis* M.) engenders a pH-responsive, superporous, and smart material for drug delivery. *RSC Advances*, 14: 8794-8809.
- Gul, H., et al. (2023). Citric acid cross-linked honey and aloe vera gel loaded chitosan hydrogels for wound dressing applications. *RSC Advances*, 13: 31393-31405.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. iscrm.uw.edu \[iscrm.uw.edu\]](http://iscrm.uw.edu)
- [2. Injectable Hydrogels: A Paradigm Tailored with Design, Characterization, and Multifaceted Approaches - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. pH-Switchable and self-healable hydrogels based on ketone type acylhydrazone dynamic covalent bonds - Soft Matter \(RSC Publishing\) \[pubs.rsc.org\]](#)

- 4. Citric acid-derived in situ crosslinkable biodegradable polymers for cell delivery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. mdpi.com [mdpi.com]
- 6. Hydrogels based on pH-responsive reversible carbon–nitrogen double-bond linkages for biomedical applications - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
- 7. pH-Responsive Hydrogels: Recent Advances in Pharmaceutical Applications | MDPI [mdpi.com]
- 8. ddmckinnon.com [ddmckinnon.com]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. books.rsc.org [books.rsc.org]
- 11. Hydrogels Based Drug Delivery Synthesis, Characterization and Administration - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. cjbme.csbme.org [cjbme.csbme.org]
- 13. bio-protocol.org [bio-protocol.org]
- 14. tandfonline.com [tandfonline.com]
- 15. Hydrogels as Drug Delivery Systems: A Review of Current Characterization and Evaluation Techniques - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. mdpi.com [mdpi.com]
- To cite this document: BenchChem. [Application Note & Protocol: Controlled Release Studies with Citric Acid Trihydrazide Hydrogels]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1320867/docs#application-note-protocol-controlled-release-studies-with-citric-acid-trihydrazide-hydrogels>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)